molecular formula C10H10F2O B8501260 2,4-Difluoro-alpha-2-propenylbenzenemethanol

2,4-Difluoro-alpha-2-propenylbenzenemethanol

Cat. No. B8501260
M. Wt: 184.18 g/mol
InChI Key: FDBQWBRRIGOATH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Difluoro-alpha-2-propenylbenzenemethanol is a useful research compound. Its molecular formula is C10H10F2O and its molecular weight is 184.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H10F2O

Molecular Weight

184.18 g/mol

IUPAC Name

1-(2,4-difluorophenyl)but-3-en-1-ol

InChI

InChI=1S/C10H10F2O/c1-2-3-10(13)8-5-4-7(11)6-9(8)12/h2,4-6,10,13H,1,3H2

InChI Key

FDBQWBRRIGOATH-UHFFFAOYSA-N

Canonical SMILES

C=CCC(C1=C(C=C(C=C1)F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under anhydrous condition at 0° C., a minute of 18.0 g of freshly distilled 2,4-difluorobenzaldehyde and 120 ml of diethyl ether is treated, dropwise, with 139 ml of 1M allyl magnesium bromide. The reaction is stirred at 0° C. for 1 hour then slowly allowed to warm to room temperature. After 5 hours, thin layer chromatography indicates complete reaction. The mixture is cooled to 0° C. and quenched by the dropwise addition of 100 ml of ice cold saturated ammonium chloride. Two hundred ml of diethyl ether is added and the layers are separated. The aqueous layer is extracted with diethyl ether. The organic layers are combined, washed twice with saturated sodium chloride, dried , filtered and concentrated in vacuo. The residue is purified by Kugelrohr distillation (100° C.) to give 19.9 g of the desired product as a mixture of isomers.
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0 (± 1) mol
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reactant
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120 mL
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Reaction Step One
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139 mL
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reactant
Reaction Step Two

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